2-Ethoxy-2,3-dimethylbutan-1-amine

• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol
• IUPAC Name: 2-ethoxy-2,3-dimethylbutan-1-amine
• InChI: InChI=1S/C8H19NO/c1-5-10-8(4,6-9)7(2)3/h7H,5-6,9H2,1-4H3
• InChI Key: XZOQXIPWSVYOSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)(CN)C(C)C

Description

2-Ethoxy-2,3-dimethylbutan-1-amine is a branched primary amine characterized by an ethoxy group (-OCH₂CH₃) and two methyl (-CH₃) substituents at the 2- and 3-positions of the butan-1-amine backbone. The ethoxy group likely enhances lipophilicity compared to methoxy or hydroxyl analogs, influencing solubility and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-2,3-dimethylbutan-1-amine can be achieved through several methods. One common approach involves the reaction of 2,3-dimethylbutan-1-ol with ethylamine in the presence of a dehydrating agent such as sulfuric acid. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of the alcohol is replaced by the amino group from ethylamine.

Another method involves the reductive amination of 2-ethoxy-2,3-dimethylbutanal using ammonia or an amine in the presence of a reducing agent such as sodium cyanoborohydride. This method is advantageous due to its mild reaction conditions and high yield of the desired amine.

Industrial Production Methods

Industrial production of 2-Ethoxy-2,3-dimethylbutan-1-amine typically involves large-scale synthesis using the aforementioned methods. The choice of method depends on factors such as cost, availability of starting materials, and desired purity of the final product. Continuous flow reactors and automated synthesis systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-2,3-dimethylbutan-1-amine undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso, nitro, or imine derivatives.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogenating agents (e.g., thionyl chloride, SOCl2) facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso, nitro, or imine derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted amines depending on the substituent introduced.

Scientific Research Applications

2-Ethoxy-2,3-dimethylbutan-1-amine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a precursor for biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including its role as an intermediate in the synthesis of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Ethoxy-2,3-dimethylbutan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity. The ethoxy and methyl groups contribute to the compound’s lipophilicity, affecting its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The following table summarizes key structural analogs, their molecular properties, and functional distinctions:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	Reference
2-Ethoxy-2,3-dimethylbutan-1-amine (hypothetical)	C₈H₁₉NO	~145.24	Ethoxy, 2,3-dimethyl	Potential intermediate in organic synthesis	-
2-Ethyl-2-methoxybutan-1-amine	C₇H₁₇NO	131.22	Methoxy, ethyl	Used in chemical synthesis; high purity (≥98%)
2-Fluoro-2,3-dimethylbutan-1-amine hydrochloride	C₆H₁₃ClFN	169.60	Fluorine, 2,3-dimethyl	Pharmaceutical intermediate; halogenated
N-[[5-(4-Fluorophenyl)furan-2-yl]methyl]-2,3-dimethylbutan-1-amine	C₁₇H₂₂FNO	275.36	Aromatic (fluorophenyl-furan), 2,3-dimethyl	Research chemical; bioactive potential
1-(2,4-Difluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride	C₁₂H₁₈ClF₂N	249.73	Aromatic (difluorophenyl), 3,3-dimethyl	Pharmaceutical applications; ≥95% purity

Structural and Functional Comparisons

Ethoxy vs. Methoxy Substituents

• Methoxy Group : Smaller and more electronegative, favoring hydrogen bonding and solubility in polar solvents .

Halogenation Effects

• Fluorine Substitution : As seen in 2-fluoro-2,3-dimethylbutan-1-amine hydrochloride and difluorophenyl derivatives , fluorine enhances electronegativity and metabolic stability, making these compounds relevant in drug design.

Aromatic vs. Aliphatic Substituents

• Aliphatic Branches : The 2,3-dimethylbutan-1-amine core in the target compound may improve thermal stability but reduce aromatic interactions .

Physicochemical and Toxicological Insights

• Solubility : Hydrochloride salts (e.g., ) enhance water solubility, whereas ethoxy/methoxy analogs may require organic solvents .

Biological Activity

2-Ethoxy-2,3-dimethylbutan-1-amine is an organic compound with the molecular formula C8H19NO. It is classified as a primary amine and is characterized by an amino group (-NH2) attached to a carbon atom that also bears an ethoxy group (-OCH2CH3) and two methyl groups (-CH3). This unique structure allows it to participate in various biological activities and chemical reactions.

The biological activity of 2-Ethoxy-2,3-dimethylbutan-1-amine is primarily attributed to its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity. The presence of the ethoxy and methyl groups enhances the compound's lipophilicity, facilitating its ability to permeate cell membranes and reach intracellular targets.

The compound undergoes several types of chemical reactions:

• Oxidation : The amino group can be oxidized to form nitroso, nitro, or imine derivatives.
• Reduction : Can yield secondary or tertiary amines.
• Substitution : The ethoxy group can be replaced with other functional groups through nucleophilic substitution reactions.

Applications in Research

2-Ethoxy-2,3-dimethylbutan-1-amine has been investigated for various applications in scientific research:

• Chemistry : Serves as a building block in organic synthesis for more complex molecules.
• Biology : Explored for its potential as a ligand in biochemical assays.
• Medicine : Studied for its therapeutic properties, particularly as an intermediate in synthesizing pharmaceutical agents.
• Industry : Used in producing specialty chemicals and as a reagent in various industrial processes.

In Vitro Studies

Recent studies have highlighted the potential of 2-Ethoxy-2,3-dimethylbutan-1-amine in biochemical assays. For instance, it has been evaluated for its role as a ligand in enzyme inhibition studies. The compound's ability to modulate enzyme activity has implications for drug discovery and development .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
2-Ethoxy-3-methylpentane	Lacks amino group	Limited biological activity
2,3-Dimethylbutan-1-amine	Lacks ethoxy group	Moderate biological activity
2-Ethoxy-2-methylbutan-1-amine	Has only one methyl group	Reduced activity compared to 2-Ethoxy-2,3-dimethylbutan-1-amine

The uniqueness of 2-Ethoxy-2,3-dimethylbutan-1-amine lies in its combination of ethoxy, methyl, and amino groups. This combination confers distinct chemical and physical properties that facilitate specific interactions within biological systems.